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Compound of Interest

Compound Name: Nanangenine H

Cat. No.: B14132396

Introduction

Nanangenine H is a naturally occurring drimane sesquiterpenoid isolated from the Australian
fungus, Aspergillus nanangensis.[1] As a member of the hanangenine family of metabolites, its
chemical architecture is characterized by a bicyclic drimane core.[1] This document provides a
detailed overview of the chemical structure, spectroscopic properties, and biological context of
Nanangenine H, intended for researchers in natural product chemistry, mycology, and drug
discovery.

Chemical Structure and Properties

The chemical structure of Nanangenine H was elucidated through extensive spectroscopic
analysis.[1] It is identified as a drimane sesquiterpenoid, a class of C15 natural products
derived from a pentamethyl-trans-decalin skeleton.[2]

Molecular Formula: C22H3606
Chemical Structure:
(A 2D chemical structure image of Nanangenine H would be placed here in a final document)

Spectroscopic Data

The structural assignment of Nanangenine H is supported by high-resolution mass
spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. The key data are
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summarized below.

High-Resolution Mass Spectrometry (HRMS)

The HRMS data provides the exact mass of the molecule, which is crucial for determining its
elemental composition.

lon Calculated m/z Found m/z
[M+H]* 397.2585 397.2581
[M+Na]* 419.2404 419.2400

Data acquired via HRESI(+)-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR data provide detailed information about the carbon skeleton and the chemical
environment of each proton and carbon atom.
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Position oC (ppm) OH (ppm), mulit. (J in Hz)
1 394 1.03, m; 1.55, m

2 18.3 1.44, m

3 42.1 1.38, m

4 335 -

5 55.6 1.25, dd (11.6, 2.1)
6 76.5 5.29, d (2.1)

7 121.2 5.48, d (2.1)

8 141.0 -

9 73.1 -

10 38.8 -

11 67.5 3.42,d (11.8); 3.63,d (11.8)
12 28.1 1.48, m; 1.70, m
13 33.5 0.86, s

14 21.6 0.83, s

15 14.5 0.89, s

1 173.8 -

2' 34.7 2.22,t(7.5)

3 24.8 1.57, m

4 31.4 1.29, m

5' 224 1.29, m

6' 14.0 0.88,1(7.2)

NMR data recorded in CDCIsz at 600 MHz for *H and 150 MHz for 13C.
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Experimental Protocols
Fungal Cultivation and Extraction

Aspergillus nanangensis was cultured on solid rice medium. The general procedure is as
follows:

e Medium Preparation: Autoclaved rice (100 g) with Milli-Q water (100 mL) in 500 mL
Erlenmeyer flasks.

 Inoculation: Each flask was inoculated with a spore suspension of A. nanangensis.
¢ Incubation: The cultures were incubated at 25 °C for 21 days.

o Extraction: The fungal culture was extracted with ethyl acetate. The solvent was then
evaporated under reduced pressure to yield a crude extract.

Isolation of Nanangenine H

Nanangenine H was purified from the crude extract using high-performance liquid
chromatography (HPLC).

« Initial Fractionation: The crude extract was subjected to vacuum liquid chromatography
(VLC) on silica gel.

o HPLC Purification: Fractions containing nanangenines were further purified by reversed-
phase preparative HPLC.

o

Column: C18 column (e.g., Agilent Zorbax SB-C18, 5 um, 9.4 x 250 mm).

[¢]

Mobile Phase: A gradient of acetonitrile and water.

Detection: UV detector at 210 nm.

[e]

[e]

Nanangenine H was isolated as a white amorphous solid.

Structure Elucidation

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b14132396?utm_src=pdf-body
https://www.benchchem.com/product/b14132396?utm_src=pdf-body
https://www.benchchem.com/product/b14132396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14132396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The structure of Nanangenine H was determined by a combination of spectroscopic
techniques:

* NMR Spectroscopy: 1D (*H, 3C) and 2D (COSY, HSQC, HMBC) NMR spectra were
acquired on a 600 MHz spectrometer.

e Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESI-MS)
was used to determine the molecular formula.

Biological Activity

The nanangenine family of compounds, including Nanangenine H, were evaluated for their in
vitro biological activities against a panel of bacteria, fungi, and mammalian cell lines.[1]
Nanangenine H exhibited low levels of cytotoxicity against the four mammalian cell lines
tested.[1]

Biosynthetic Pathway

Nanangenine H, as a drimane sesquiterpenoid, is biosynthesized from farnesyl pyrophosphate
(FPP), a common precursor for sesquiterpenes. The proposed biosynthetic pathway involves
several key enzymatic steps.

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of Nanangenine H.

Conclusion

Nanangenine H is a drimane sesquiterpenoid produced by the fungus Aspergillus
nanangensis. Its structure has been rigorously characterized by modern spectroscopic
methods. While exhibiting low cytotoxicity in preliminary assays, the unique chemical scaffold
of Nanangenine H and other members of its family may warrant further investigation for other
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biological activities. The elucidation of its biosynthetic pathway opens avenues for synthetic
biology approaches to produce novel drimane derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Nanangenine H: A Comprehensive Technical Analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14132396#what-is-the-chemical-structure-of-
nanangenine-h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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